Cas no 19563-04-3 (4-Chloro-benzamidine)

• Product Name: 4-Chloro-benzamidine
• CAS No: 19563-04-3
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD00981973
• CID: 138106
• PubChem ID: 203437
• Update Time: 2025-04-19

4-Chloro-benzamidine Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzamidine
• 4-Chloro-benzamidine
• Benzenecarboximidamide,4-chloro-
• (p-chlorophenyl)carboximidamide
• 3-nitrobenzamidine
• 4-Chlor-benzamidin
• 4-chlorobenzene-1-carboxiMidaMide
• 4-chlorobenzimidamide
• BenzenecarboxiMidaMide,4-chloro
• p-chlorobenzamidine
• 4-Chlorobenzenecarboximidamide
• BenzenecarboxiMidaMide, 4-chloro-
• DivK1c_001564
• SB34845
• NCGC00246003-01
• DTXSID80276822
• AMY10875
• BS-3680
• A4291
• Maybridge1_002812
• EN300-1983381
• CCG-235304
• Maybridge1_008682
• AKOS000181707
• FT-0657997
• 4-chlorobenzamidine;4-Chlorobenzamidine hydrochloride
• HMS1394M08
• MFCD00981973
• A808156
• 19563-04-3
• W16706
• Benzamidine, 4-chloro-
• 4-chloranylbenzenecarboximidamide
• 4-Chlorobenzenecarboximidamide #
• SCHEMBL1219593
• CS-0060230
• CHEMBL1619866
• CDS1_000524
• DKQ
• Enamine_000272
• ALBB-006572
• DB-024816
• STK377851

• MDL： MFCD00981973
• Inchi： 1S/C7H7ClN2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H3,9,10)
• InChI Key： LFCUMSZYMJRUHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=N)N)=CC=1

Computed Properties

• Exact Mass: 154.03000
• Monoisotopic Mass: 154.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9A^2

Experimental Properties

• Density: 1.295
• Boiling Point: 241.098 °C at 760 mmHg
• Flash Point: 99.613 °C
• PSA: 49.87000
• LogP: 2.42410